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Compound of Interest

Compound Name: CG428

cat. No.: B11929720

CG428 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of the potent and
selective tropomyosin receptor kinase (TRK) degrader, CG428.

Frequently Asked Questions (FAQs)

Q1: What is CG428?

Al: CG428 is a potent and selective tropomyosin receptor kinase (TRK) PROTAC (Proteolysis
Targeting Chimera) degrader.[1] It is a chemical tool used in research to induce the degradation
of TRK proteins, which are involved in certain types of cancer.[1][2] CG428 works by linking the
TRK protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation
of the TRK protein by the proteasome. It has demonstrated anti-tumor activity and is used to
study the in vivo function of TRK fusion proteins in tumorigenesis.[1][3]

Q2: What are the recommended storage conditions for CG428 powder?

A2: For long-term storage, CG428 powder should be stored at -20°C.[2][3][4] Under these
conditions, it can be stable for up to two to three years.[3][4] For short-term storage, such as a
few days to weeks, it can be kept at 0-4°C in a dry and dark environment.[2] The product is
generally stable enough for a few weeks at ambient temperature during shipping.[2]

Q3: How should | store solutions of CG428?

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11929720?utm_src=pdf-interest
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.medchemexpress.com/cg428.html
https://www.medchemexpress.com/cg428.html
https://www.medkoo.com/products/41144
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.medchemexpress.com/cg428.html
https://www.dcchemicals.com/coa/COA_DC70305.html
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.medkoo.com/products/41144
https://www.dcchemicals.com/coa/COA_DC70305.html
https://www.targetmol.com/compound/cg_428
https://www.dcchemicals.com/coa/COA_DC70305.html
https://www.targetmol.com/compound/cg_428
https://www.medkoo.com/products/41144
https://www.medkoo.com/products/41144
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

A3: The stability of CG428 in solution depends on the solvent and storage temperature. For
solutions in DMSQO, it is recommended to store them in tightly sealed vials at -80°C for up to
one year, or at -20°C for up to one month.[3][4] It is advisable to prepare and use solutions on
the same day.[3] If you need to make stock solutions in advance, storing them as aliquots is
recommended to avoid multiple freeze-thaw cycles.[3]

Q4: Is CG428 sensitive to light?

A4: While specific photostability studies for CG428 are not readily available, it is good
laboratory practice to store the solid compound and its solutions protected from light. One
supplier recommends storing the powder in a dark place.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Reduced or no activity of

CG428 in my experiment.

Improper storage of the
compound (powder or

solution).

Ensure that the compound has
been stored according to the
recommended conditions. For
long-term storage, the powder
should be at -20°C and DMSO
stocks at -80°C.

Multiple freeze-thaw cycles of

the stock solution.

Aliguot the stock solution upon
preparation to minimize the

number of freeze-thaw cycles.

Degradation of the compound
due to prolonged storage at

room temperature.

Prepare fresh solutions from
the powder for your
experiments. Allow the product
to equilibrate to room
temperature for at least one

hour before opening the vial.[3]

Precipitation observed in the

stock solution upon thawing.

The solubility of CG428 in the
solvent may have been

exceeded.

Gently warm the solution and
sonicate to aid in redissolving
the compound. Ensure the
concentration is not above the

recommended solubility limits.

The solution was not stored
properly, leading to solvent

evaporation.

Ensure vials are tightly sealed.
If solvent evaporation is
suspected, it is best to prepare

a fresh stock solution.

Stability and Storage Data

Table 1: Recommended Storage Conditions for CG428

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.dcchemicals.com/coa/COA_DC70305.html
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Storage )
Form Duration Source
Temperature

Long-term (months to
Powder -20°C [21[31[4]
years)

Short-term (days to

Powder 0-4°C weeks) [2]
In DMSO -80°C Up to 1 year [4]
In DMSO -20°C Up to 1 month [3]
In DMSO 4°C Up to 2 weeks [3]

Table 2: Solubility of CG428

Solvent Solubility Source

DMSO 90 mg/mL (110.45 mM) [4]

Experimental Protocols

Protocol for Preparing a CG428 Stock Solution

Equilibration: Before opening the vial, allow the CG428 powder to equilibrate to room
temperature for at least one hour.[3]

e Weighing: In a sterile environment, accurately weigh the desired amount of CG428 powder.

» Dissolution: Add the appropriate volume of high-purity DMSO to the powder to achieve the
desired concentration. For example, to prepare a 10 mM stock solution, add the
corresponding volume of DMSO to the weighed powder.

e Solubilization: To ensure complete dissolution, vortex the solution and sonicate if necessary.

[4]

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials
to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term use.
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Caption: Mechanism of action for CG428 as a PROTAC, inducing the degradation of TRK

protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

¢ 2. medkoo.com [medkoo.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11929720?utm_src=pdf-body-img
https://www.benchchem.com/product/b11929720?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cg428.html
https://www.medkoo.com/products/41144
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 3. CG428|2412055-93-5|COA [dcchemicals.com]
e 4. CG 428 | Trk receptor | TargetMol [targetmol.com]

 To cite this document: BenchChem. [CG428 stability and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b11929720#cg428-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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